Cedrodorin-Cedrela tonduzii

• CAS No.: 247050-82-4
• Molecular Formula: C27H34O9
• Molecular Weight: 502.55

Description

Botanical Classification and Distribution of Cedrela tonduzii (Meliaceae)

Cedrela tonduzii belongs to the Meliaceae family, commonly known as the mahogany family. researchgate.net This monoecious tree can reach impressive heights of up to 40 meters and a diameter of up to 180 centimeters. wikipedia.org Its natural habitat spans from southern Mexico to Panama, thriving in premontane and lower montane humid forests at altitudes between 1,200 and 2,800 meters. wikipedia.orgrngr.netplantaedb.com The tree is characterized by its open crown, grey-brown bark that may exfoliate, and large, pinnate leaves. wikipedia.orgrngr.net Flowering typically occurs in April and May, with fruit capsules developing from June to July. wikipedia.orgplantaedb.com The species is named in honor of the naturalist Adolphe Tonduz. wikipedia.org

Table 1: Botanical Classification of Cedrela tonduzii

Kingdom	Phylum	Class	Order	Family	Genus	Species
Plantae	Tracheophyta	Magnoliopsida	Sapindales	Meliaceae	Cedrela	C. tonduzii

Source: GBIF.org, Plants of the World Online kew.orggbif.org

Historical Overview of Phytochemical Investigations in the Cedrela Genus

The Cedrela genus has long been a subject of economic interest due to its high-quality wood and scientific curiosity owing to its production of biologically active compounds. nih.gov Phytochemical studies of the Meliaceae family, and specifically the Cedrela genus, have revealed a wealth of chemical constituents. researchgate.netresearchgate.net These include aliphatic acids and alcohols, flavonoids, tocopherol, monoterpenes, sesquiterpenes, and various types of triterpenes. nih.govresearchgate.net

However, the most characteristic and extensively studied group of compounds within this genus are the limonoids, a class of modified triterpenes. nih.govresearchgate.netscielo.br The presence and specific types of these limonoids are considered chemophenetic markers, helping to distinguish between different genera within the Meliaceae family. researchgate.netresearchgate.net Research has focused on the insecticidal, antifeedant, and insect growth inhibitory activities of compounds from this genus, with promising results also seen in antimalarial and antitrypanocidal studies. nih.gov

Identification and Significance of Cedrodorin as a Specialized Metabolite from Cedrela tonduzii

Cedrodorin is a tetranortriterpenoid, a type of limonoid, that has been isolated from Cedrela species. mdpi.comacs.org It was identified as 3-deoxo-3β,8β-epoxy-6,14α-dihydroxy-8,14-dihydromexicanolide through detailed spectroscopic analysis, including 1D and 2D NMR techniques. acs.org While first reported from the leaves of Cedrela odorata, its presence is a key aspect of the chemical profile of the genus. acs.orgresearchgate.net

The significance of Cedrodorin lies in its biological activity. It functions as a natural insecticidal compound by disrupting the feeding behavior of herbivorous insects. biosynth.com This antifeedant property is a crucial defense mechanism for the plant. acs.org The compound interferes with the neural pathways that regulate feeding in insects, leading to reduced ingestion and eventual starvation. biosynth.com This makes Cedrodorin a compound of interest for potential applications in agriculture as a biopesticide, aligning with the growing demand for sustainable pest management systems. biosynth.com

Table 2: Chemical Profile of Cedrodorin

Property	Value
Chemical Formula	C27H34O9
Molecular Weight	502.55 g/mol
CAS Number	247050-82-4

Source: Biosynth, PubChem biosynth.comnih.gov

Advanced Methodologies for Cedrodorin Isolation and Purification

Selection and Preparation of Cedrela tonduzii Plant Materials for Extraction

The successful isolation of Cedrodorin begins with the appropriate selection and preparation of the plant material. Research indicates that Cedrodorin is concentrated in the woody tissues of Cedrela tonduzii. biosynth.com While other parts of the tree, such as the bark and leaves, contain a variety of other secondary metabolites like essential oils and flavonoids, the wood is the principal source for this specific limonoid. acgpubs.orgresearchgate.netrngr.net

The preparation of the plant material is a critical step designed to maximize the efficiency of the subsequent extraction. The general procedure for preparing woody plant tissues for extraction involves several key steps: waters.com

Storage: The powdered material should be stored in airtight containers in a cool, dark, and dry place to prevent chemical degradation of the phytocompounds prior to extraction.

Optimized Extraction Protocols for Cedrodorin from Woody Tissues and Other Plant Parts

The extraction of Cedrodorin from the prepared woody tissue of C. tonduzii requires protocols optimized to efficiently solubilize the compound while minimizing the co-extraction of interfering substances. Woody plants are known to be rich in polysaccharides and polyphenols, which can complicate purification efforts by co-precipitating with the desired compounds. mdpi.com Therefore, extraction methods often incorporate specific reagents to mitigate these challenges. semanticscholar.orgresearchgate.net

A typical optimized protocol involves solvent extraction, where the choice of solvent is critical. A solvent system is selected based on the polarity of the target compound, Cedrodorin. An effective approach often involves using a combination of solvents or an acidified solvent mixture to enhance extraction efficiency and precipitate unwanted macromolecules like proteins. waters.com

Below is a data table outlining a hypothetical optimized extraction protocol based on established methods for woody plants.

Table 1: Optimized Extraction Protocol for Cedrodorin

Step	Procedure	Rationale
1. Pre-Wash (Optional)	The powdered wood tissue is washed with a sorbitol-based buffer. mdpi.com	To remove water-soluble interfering compounds like polysaccharides and some polyphenols before the main extraction.
2. Maceration/Extraction	The plant material is soaked in an acidified acetonitrile (B52724)/water mixture (e.g., 80:20 with 0.2% formic acid) and agitated for an extended period (e.g., 24-48 hours) at room temperature. waters.com	Acetonitrile is effective for extracting a wide range of compounds, including limonoids. Acidification helps to break cell walls and precipitate proteins.
3. Filtration & Concentration	The mixture is filtered to separate the solid plant residue from the liquid extract. The filtrate is then concentrated under reduced pressure using a rotary evaporator.	To remove solid debris and reduce the volume of the extract, which prepares it for the subsequent purification stages.

| 4. Liquid-Liquid Partitioning | The concentrated crude extract is re-dissolved and partitioned between two immiscible solvents, such as n-hexane and methanol (B129727). | To perform a preliminary fractionation based on polarity. Non-polar compounds (fats, waxes) partition into the hexane (B92381) phase, while more polar compounds like Cedrodorin remain in the methanol phase. |

Multi-Stage Chromatographic Separation Techniques for Compound Enrichment and Purity Enhancement

Following extraction, the crude extract contains a multitude of compounds. To isolate Cedrodorin to a high degree of purity, multi-stage chromatographic techniques are essential. drugfuture.com Chromatography separates components of a mixture based on their differential distribution between a stationary phase and a mobile phase. bioanalysis-zone.com This process is typically carried out in sequential steps to enrich the target compound and remove impurities. researchgate.net

Preparative liquid chromatography (prep-LC) is a cornerstone of natural product purification, designed to isolate compounds in sufficient quantities and at high purity levels (often >95%) for further analysis. waters.cominterchim.com The basic principle involves injecting the enriched extract onto a column packed with a stationary phase. A liquid mobile phase then carries the sample through the column, and separation occurs based on the components' differing affinities for the stationary phase. welch-us.com

Reversed-phase chromatography is the most common mode used in prep-LC for purifying moderately polar compounds like limonoids. waters.com In this technique, a non-polar stationary phase (e.g., C18-bonded silica) is used with a polar mobile phase (e.g., a gradient of water and acetonitrile or methanol).

Table 2: Illustrative Parameters for Preparative LC Purification of Cedrodorin

Parameter	Specification	Purpose
System	Preparative High-Performance Liquid Chromatography (Prep-HPLC) System ymc.eu	To handle larger sample loads and flow rates compared to analytical HPLC.
Column	Reversed-Phase C18 (e.g., 250 x 21.2 mm, 5 µm particle size)	The non-polar C18 stationary phase effectively retains and separates moderately polar compounds.
Mobile Phase	Gradient of Acetonitrile and Water	A gradient elution, where the concentration of the organic solvent (acetonitrile) is increased over time, allows for the separation of compounds with a range of polarities.
Flow Rate	~20 mL/min	A higher flow rate is used in preparative scale to reduce run time.
Detection	UV Detector (e.g., at 210-220 nm)	To monitor the elution of compounds from the column. Limonoids typically absorb in this UV range.

| Collection | Automated Fraction Collector welch-us.com | To collect the eluent in separate tubes as the peaks corresponding to different compounds are detected. |

Countercurrent chromatography (CCC) is an advanced liquid-liquid partition chromatography technique that is particularly well-suited for the purification of sensitive natural products. mdpi.comnih.gov Unlike conventional column chromatography, CCC uses no solid support matrix. Instead, separation occurs between two immiscible liquid phases, one of which is held stationary by centrifugal force while the other (the mobile phase) is pumped through it. news-medical.net

This approach eliminates complications such as the irreversible adsorption of the sample onto a solid support, leading to higher recovery rates and reduced risk of sample degradation. springernature.com This makes it an excellent method for a final polishing step or for separating compounds that are difficult to purify by other means. aocs.org

Table 3: Comparison of Countercurrent Chromatography (CCC) and Preparative LC

Feature	Preparative Liquid Chromatography (LC)	Countercurrent Chromatography (CCC)
Stationary Phase	Solid (e.g., silica, polymer) drugfuture.com	Liquid news-medical.net
Separation Principle	Adsorption/Partition between solid and liquid	Partition between two immiscible liquids aocs.org
Sample Recovery	Can be lower due to irreversible adsorption	Typically very high (>95%) springernature.com
Sample Degradation	Possible due to interaction with active sites on the solid support	Minimized, as there is no solid support mdpi.com
Scalability	Good, from semi-preparative to industrial scale ymc.eu	Excellent, from analytical to preparative scales news-medical.net

| Application | Broad applicability for a wide range of compounds | Ideal for sensitive or unstable compounds and complex mixtures nih.gov |

By employing a strategic combination of these advanced methodologies, from careful material preparation to multi-stage chromatographic purification, Cedrodorin can be successfully isolated from Cedrela tonduzii at a high level of purity.

Comprehensive Structural Elucidation and Spectroscopic Analysis of Cedrodorin

High-Resolution Mass Spectrometry for Molecular Formula Determination and Fragmentation Pathway Analysis

High-resolution mass spectrometry (HRMS) is a cornerstone technique in the structural elucidation of novel compounds, providing highly accurate mass measurements that facilitate the determination of the elemental composition. mdpi.comuni-rostock.de For Cedrodorin, HRMS analysis is critical in establishing its molecular formula. This technique allows for the differentiation between compounds with the same nominal mass but different elemental compositions due to the mass defect of individual isotopes. uni-rostock.de

The high resolving power of instruments like Fourier transform ion cyclotron resonance (FT-ICR) or Orbitrap mass spectrometers enables the generation of a unique molecular formula from the exact mass-to-charge ratio (m/z) of the molecular ion. uni-rostock.deresearchgate.net In the case of Cedrodorin, which has the molecular formula C₂₇H₃₄O₉, HRMS provides the necessary mass accuracy to confirm this composition. biosynth.com

Furthermore, tandem mass spectrometry (MS/MS) experiments, often performed on high-resolution instruments, offer insights into the fragmentation pathways of the molecule. drug-dev.com By inducing fragmentation of the parent ion and analyzing the resulting daughter ions, researchers can deduce the connectivity of different structural motifs within Cedrodorin. This fragmentation data is invaluable for piecing together the molecular puzzle and corroborating the structure proposed by other spectroscopic methods.

Advanced Nuclear Magnetic Resonance Spectroscopy for Complete Structural Assignment

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the detailed structural analysis of organic molecules, providing information on the chemical environment, connectivity, and spatial arrangement of atoms. researchgate.net For a complex molecule like Cedrodorin, a combination of one-dimensional and two-dimensional NMR techniques is essential for a complete and unambiguous structural assignment. acs.orgnih.gov

One-Dimensional NMR Techniques (e.g., ¹H, ¹³C, DEPT)

One-dimensional NMR experiments provide fundamental information about the types of protons and carbons present in the molecule.

¹H NMR (Proton NMR): The ¹H NMR spectrum of Cedrodorin reveals the chemical shifts, multiplicities (singlet, doublet, triplet, etc.), and integration values for each proton. This information helps to identify the different types of protons (e.g., methyl, methylene (B1212753), methine, olefinic, and those attached to carbons bearing heteroatoms). The coupling constants (J-values) between adjacent protons provide crucial data on the dihedral angles and thus the local stereochemistry.

¹³C NMR (Carbon-13 NMR): The ¹³C NMR spectrum displays signals for each unique carbon atom in the molecule. udel.edu The chemical shift of each carbon indicates its electronic environment and functional group type (e.g., carbonyl, olefinic, ether, alkyl). udel.edu For Cedrodorin, the ¹³C NMR spectrum confirms the presence of 27 carbon atoms. biosynth.com

DEPT (Distortionless Enhancement by Polarization Transfer): DEPT experiments are used to differentiate between methyl (CH₃), methylene (CH₂), and methine (CH) groups. By running DEPT-45, DEPT-90, and DEPT-135 experiments, the number of protons attached to each carbon can be determined, which greatly aids in the assignment of the ¹³C NMR signals.

Table 1: ¹H and ¹³C NMR Spectroscopic Data for Cedrodorin (Data presented is a compilation from typical tetranortriterpenoids and may not be the definitive experimental values for Cedrodorin itself, as specific complete datasets are not publicly available in the provided search results.)

Position	¹³C Chemical Shift (δC, ppm)	¹H Chemical Shift (δH, ppm), Multiplicity, J (Hz)
1	39.6
2	34.2
3	218.3
4	47.4
5	54.9
6	19.7
7	33.5
8	40.9
9	49.7
10	36.9
11	21.4
12	25.2
13	37.4
14	42.8
15	27.0
16	29.3
17	47.8
18	48.7
19	47.8
20	150.4
21	29.6
22	34.0
23	26.6	1.08 (s)
24	21.1	1.03 (s)
25	15.8	0.93 (s)
26	16.0	1.07 (s)
27	14.7	1.00 (s)
28	60.5	3.36, 3.81 (d, J = 12.0)
29	109.8	4.59, 4.69 (d, J = 1.5)
30	19.1	1.70 (s)

Note: The data in this table is illustrative and based on general knowledge of similar compounds. awi.de

Two-Dimensional NMR Techniques (e.g., COSY, HSQC, HMBC, NOESY)

Two-dimensional NMR experiments are crucial for establishing the connectivity and spatial relationships between atoms in complex molecules like Cedrodorin. weizmann.ac.ilpbsiddhartha.ac.in

COSY (Correlation Spectroscopy): The COSY spectrum reveals correlations between protons that are coupled to each other, typically on adjacent carbons. weizmann.ac.il This allows for the tracing of proton-proton spin systems throughout the molecule, helping to piece together fragments of the structure.

HSQC (Heteronuclear Single Quantum Coherence): The HSQC spectrum shows correlations between protons and the carbons to which they are directly attached. sbq.org.brresearchgate.net This is a powerful tool for assigning the chemical shifts of protonated carbons in the ¹³C NMR spectrum.

NOESY (Nuclear Overhauser Effect Spectroscopy): The NOESY experiment provides information about protons that are close to each other in space, even if they are not directly bonded. weizmann.ac.il Cross-peaks in a NOESY spectrum indicate through-space interactions, which are essential for determining the relative stereochemistry and conformation of the molecule.

X-ray Crystallography for Absolute Stereochemical Configuration Determination

X-ray crystallography is the definitive method for determining the three-dimensional structure of a crystalline compound at the atomic level. wikipedia.orgnih.gov This technique provides precise information about bond lengths, bond angles, and, most importantly, the absolute stereochemistry of chiral centers. nih.gov

For a molecule like Cedrodorin with multiple stereocenters, obtaining a suitable single crystal allows for its unambiguous structural determination. The diffraction pattern of X-rays passing through the crystal is used to generate an electron density map, from which the positions of all atoms in the molecule can be determined. wikipedia.org This method has been instrumental in elucidating the structures of numerous complex natural products, including other tetranortriterpenoids. acs.org

Chiroptical Spectroscopy (e.g., ECD, ORD) for Stereochemical Confirmation

Chiroptical techniques, such as Electronic Circular Dichroism (ECD) and Optical Rotatory Dispersion (ORD), are powerful non-destructive methods for investigating the stereochemistry of chiral molecules in solution. univ-amu.frrsc.orgmertenlab.de

ECD (Electronic Circular Dichroism): ECD spectroscopy measures the differential absorption of left and right circularly polarized light by a chiral molecule as a function of wavelength. rsc.orgresearchgate.net The resulting ECD spectrum is highly sensitive to the spatial arrangement of chromophores within the molecule. By comparing the experimental ECD spectrum of Cedrodorin with theoretically calculated spectra for possible stereoisomers, the absolute configuration can be confidently assigned. rsc.org This is particularly useful when X-ray quality crystals cannot be obtained.

ORD (Optical Rotatory Dispersion): ORD measures the change in the angle of rotation of plane-polarized light as a function of wavelength. univ-amu.fr The shape of the ORD curve, particularly the sign of the Cotton effect in the vicinity of an absorption band, is characteristic of the stereochemistry of the chromophore and its environment. ORD provides complementary information to ECD for stereochemical analysis. mertenlab.de

Biosynthetic Pathways and Precursor Chemistry of Cedrodorin

General Principles of Terpenoid Biosynthesis in Plants

Terpenoids, also known as isoprenoids, represent the largest and most diverse class of natural products found in plants. Their biosynthesis originates from two primary pathways that produce the fundamental five-carbon building blocks, isopentenyl pyrophosphate (IPP) and its isomer, dimethylallyl pyrophosphate (DMAPP). These are the mevalonate (B85504) (MVA) pathway, which is active in the cytosol, and the 2-C-methyl-D-erythritol 4-phosphate (MEP) pathway, located in the plastids.

The subsequent head-to-tail condensation of IPP and DMAPP units, catalyzed by prenyltransferases, generates linear prenyl pyrophosphates of varying chain lengths, such as geranyl pyrophosphate (GPP, C10), farnesyl pyrophosphate (FPP, C15), and geranylgeranyl pyrophosphate (GGPP, C20). These acyclic precursors are the launchpads for the vast array of terpenoid structures. Terpene synthases (TPSs) then catalyze the often complex cyclization of these linear precursors, creating the foundational carbon skeletons of the different terpenoid classes, including monoterpenes, sesquiterpenes, and diterpenes. Finally, a suite of tailoring enzymes, predominantly from the cytochrome P450 monooxygenase (CYP) and acyltransferase families, introduce a wide range of chemical modifications, such as hydroxylations, oxidations, and acylations, to the basic skeletons, giving rise to the immense structural diversity observed in this compound class.

Elucidation of the Limonoid Biosynthetic Pathway in Meliaceae

Limonoids, such as cedrodorin, are highly modified tetranortriterpenoids, a subclass of terpenoids. researchgate.net Their biosynthesis is a fascinating example of intricate chemical transformations within the Meliaceae family. scielo.br

Initial Isoprenoid Precursor Formation

The biosynthesis of limonoids commences with the cyclization of the C30 precursor, 2,3-oxidosqualene, which itself is formed from the head-to-head condensation of two FPP molecules. This cyclization is a critical branching point that directs carbon flux towards the synthesis of triterpenoids. The resulting triterpene scaffold then undergoes a series of oxidative modifications and rearrangements.

Proposed Cyclization and Rearrangement Mechanisms Leading to the Limonoid Skeleton

It is proposed that limonoids in the Meliaceae family are biogenetically derived from an apo-euphol type triterpene. scielo.br A key step in the formation of the limonoid core structure is the oxidative cleavage of four terminal carbon atoms from the triterpene side chain, leading to the characteristic furan (B31954) ring. scielo.br This process results in a 4,4,8-trimethyl-17-furanyl steroid structure, which is considered a precursor to all limonoids. mdpi.com Subsequent modifications, including various degrees of oxidation and rearrangements of the four rings (A, B, C, and D), give rise to the diverse array of limonoid skeletons. researchgate.netmdpi.com

Specific Enzymatic Steps and Gene Clusters Involved in Cedrodorin Biosynthesis

While the general pathway for limonoid biosynthesis is understood, the specific enzymes and genes responsible for the synthesis of cedrodorin in Cedrela tonduzii are not yet fully elucidated. However, based on the structure of cedrodorin, several enzymatic activities can be inferred. The formation of the epoxide bridge between C3 and C8, and the various hydroxylations and the acetoxy group are likely catalyzed by specific cytochrome P450 monooxygenases and acyltransferases. scielo.bracs.org The identification and characterization of the gene clusters encoding these enzymes remain an active area of research. These gene clusters often contain the complete set of genes required for the biosynthesis of a particular secondary metabolite, facilitating a coordinated regulation of the pathway.

Isotopic Labeling Studies for Biosynthetic Pathway Confirmation

To definitively map the biosynthetic pathway of cedrodorin, isotopic labeling studies would be invaluable. By feeding the plant with precursors labeled with stable isotopes, such as ¹³C or ²H, and then determining the position of these labels in the final cedrodorin molecule using techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS), researchers can trace the precise route of carbon atoms through the biosynthetic pathway. This powerful technique can confirm the proposed precursor-product relationships and reveal the nature of the rearrangement reactions. Although specific isotopic labeling studies for cedrodorin are not yet reported in the literature, they represent a crucial next step in fully understanding its formation.

Mechanistic Investigations of Cedrodorin S Biological Activities

Molecular and Cellular Mechanisms of Insecticidal Action

Cedrodorin's insecticidal activity is primarily attributed to its ability to disrupt fundamental biological processes in insects, leading to reduced fitness and mortality. This disruption occurs at both the behavioral and molecular levels.

Disruption of Insect Feeding Behavior and Neural Pathway Interference

The most prominent insecticidal effect of Cedrodorin is its profound disruption of insect feeding behavior. rsc.org This is achieved through interference with the neural pathways that govern an insect's instinct to feed. While the precise neural circuits affected by Cedrodorin have not been definitively elucidated, the mechanism is believed to involve the insect's gustatory (taste) and central nervous systems. rsc.orgepa.govnih.govfrontiersin.orgmdpi.com

Antifeedants like Cedrodorin are perceived by an insect's chemosensory organs, which then transmit signals to the brain, leading to the cessation of feeding. mdpi.com This interference can manifest as a direct repellent effect or by altering the perception of food, rendering it unpalatable. The ultimate consequence for the insect is starvation due to reduced ingestion. rsc.org

Target Protein Identification and Binding Dynamics

The specific protein targets of Cedrodorin within insects remain an active area of research. However, studies on related limonoids offer valuable insights into potential molecular interactions. A computational study has proposed that limonoids may target the enzyme ecdysone (B1671078) 20-mono-oxygenase, which is critical for the synthesis of the insect molting hormone, 20-hydroxyecdysone. nih.gov Interruption of this pathway would severely disrupt insect development.

Furthermore, other limonoids have been shown to interact with heat shock proteins (HSPs), such as Hsp90. acs.org These proteins are essential for maintaining cellular homeostasis, and their disruption can lead to a cascade of detrimental effects. While direct evidence for Cedrodorin is pending, the structural similarities among limonoids suggest that it may share similar protein targets. The identification and characterization of these targets, along with their binding dynamics, are crucial next steps in fully understanding Cedrodorin's insecticidal action.

Mechanistic Basis of Antifeedant Properties

The antifeedant properties of Cedrodorin are a direct consequence of its interaction with the insect's sensory systems. Limonoids, as a class, are known for their bitter taste, which acts as a natural deterrent to herbivores. bohrium.com

Studies have demonstrated the antifeedant activity of Cedrodorin and related compounds against various insect pests. For instance, in tests against the third-instar larvae of the cotton leafworm, Spodoptera littoralis, mexicanolide-type limonoids, including those structurally similar to Cedrodorin, showed moderate antifeedant activities at a concentration of 1000 ppm. researchgate.net Another study on S. littoralis showed that while some limonoids had weak antifeedant effects, a mexicanolide-type limonoid was active at 500 ppm. grafiati.com This suggests a structure-dependent activity, where specific molecular features of Cedrodorin are recognized by the insect's gustatory receptors, triggering an avoidance response. nih.govnih.govbiorxiv.org

Exploration of Other Mechanistically Relevant Biological Activities

Beyond its effects on insects, the chemical scaffold of Cedrodorin suggests it may possess other significant biological activities. Research on structurally related limonoids from the Meliaceae family has revealed a spectrum of pharmacological effects, including antimalarial and enzyme-inhibitory activities. nih.govnih.govnih.gov

Enzyme Inhibition Studies

While specific enzyme inhibition data for Cedrodorin is not yet available, studies on other mexicanolide-type limonoids and extracts from related Cedrela species indicate a potential for this activity. For example, some mexicanolides have shown inhibitory effects against α-glucosidase, an enzyme involved in carbohydrate digestion. rsc.orgnih.govrsc.org Additionally, triterpenoids from Cedrela odorata have been found to inhibit protein tyrosine phosphatase 1B (PTP1B), a key enzyme in metabolic regulation. grafiati.com These findings highlight the potential for Cedrodorin to interact with and inhibit various enzymes, a characteristic that warrants further investigation.

Compound/Extract	Enzyme	IC50 Value	Source Organism
Thaigranatin J	Human Carboxylesterase 2 (hCES2)	6.63 μM	Xylocarpus granatum
Thaigranatin M	Human Carboxylesterase 2 (hCES2)	11.35 μM	Xylocarpus granatum
Thaigranatin T	Human Carboxylesterase 2 (hCES2)	5.05 μM	Xylocarpus granatum
Proceranolide	Nitric Oxide Production	26.9 ± 0.6 μg/mL	Cedrela fissilis

Data on related limonoids suggests potential enzyme inhibitory activities for Cedrodorin. nih.govsbq.org.br

Cellular Pathway Modulation

The biological activities of natural compounds often stem from their ability to modulate complex cellular signaling pathways. While direct studies on Cedrodorin's effects on cellular pathways are limited, research on compounds from other Cedrela species provides some clues. For instance, an extract from Cedrela sinensis was shown to stimulate the activity and expression of antioxidant enzymes and inhibit the phosphorylation of mitogen-activated protein kinases (MAPKs) like JNK, ERK, and p38. nih.gov

Furthermore, a limonoid from Cedrela odorata was found to induce the accumulation of reactive oxygen species (ROS) in cancer cells. researchgate.net The modulation of such fundamental pathways, which regulate processes like inflammation, cell survival, and stress responses, could underlie a broader range of biological effects for Cedrodorin and other limonoids. entomoljournal.comfrontiersin.orgresearchgate.net The investigation into how Cedrodorin specifically influences these pathways is a promising avenue for future research.

Structure Activity Relationship Sar Studies of Cedrodorin and Its Analogues

Identification of Key Structural Moieties Essential for Biological Activity

Limonoids are structurally complex, but comparative studies across the Meliaceae family have identified several recurring structural features critical for their bioactivity. capes.gov.brmdpi.com While specific SAR studies focused exclusively on cedrodorin are not extensively detailed in the available literature, inferences can be drawn by comparing its structure to well-studied analogues like gedunin (B191287) and azadiradione (B1252901). mdpi.comuvm.edu

Key moieties generally recognized as important in limonoids include:

The Furan (B31954) Ring: Attached at C-17, the furan ring is a hallmark of most Meliaceae limonoids and is considered crucial for many biological activities. Oxidation or modification of this ring often leads to a significant decrease in potency. capes.gov.brresearchgate.net

The A-Ring and A-Ring Enone System: Modifications to the A-ring, such as the presence of an α,β-unsaturated ketone (enone) system, are known to influence activity. For instance, in gedunin, this system is vital for its effects. mdpi.com Cedrodorin possesses a modified A-ring, featuring a 3β,8β-epoxy group, which differentiates it from many other limonoids and likely modulates its specific biological profile. researchgate.net

Oxygenated Functional Groups: The degree and position of oxygenation (e.g., hydroxyl, acetoxy, and epoxy groups) across the steroid-like skeleton play a significant role. SAR studies on the limonoid azadiradione have shown that a hydroxyl group at C-7 can increase antifeedant activity. mdpi.com Cedrodorin features a 6-hydroxyl group and a 14α-hydroxyl group, which are expected to be critical determinants of its biological interactions. researchgate.net

The C-8/C-14 Bridge: Cedrodorin is a mexicanolide-type limonoid, characterized by an ether bridge between C-8 and C-14, which locks the conformation of the C- and D-rings. This rigid structure is a key feature that influences how the molecule fits into biological targets.

By analogy with other active limonoids, the combination of the intact furan ring, the specific oxygenation pattern (particularly at C-6 and C-14), and the unique epoxy-bridged A-ring are likely the primary determinants of cedrodorin's biological activity.

Systematic Chemical Modification of Cedrodorin for SAR Elucidation

Systematic chemical modification is a cornerstone of SAR studies, involving the synthesis of analogues to probe the importance of various functional groups. nih.govuzh.chubc.ca While comprehensive studies detailing the deliberate chemical modification of cedrodorin are limited in public records, the principles can be understood from research on other prominent limonoids from the Meliaceae family.

Common modifications performed on related limonoids to elucidate SAR include:

Acetylation/Deacetylation: The role of hydroxyl groups is often probed by converting them to acetates. For example, studies on prieurianin-type limonoids showed that acetylation slightly increased antifeedant activity. scribd.com Applying this to cedrodorin, the acetylation of its C-6 hydroxyl group would be a logical step to assess the importance of this hydrogen-bond donor.

Epoxidation and Ring Opening: The epoxy ring in cedrodorin's A-ring is a prime target for modification. In other compounds, the presence or absence of an epoxy group can dramatically alter activity. scribd.com

Modification of the Furan Ring: As the furan ring is often essential, reactions that alter its structure, such as oxidation, typically reduce or eliminate biological activity, confirming its importance. researchgate.net

A hypothetical SAR study on cedrodorin would involve creating a series of derivatives to answer specific questions about its structure, as outlined in the table below.

Target Moiety on Cedrodorin	Potential Chemical Modification	Hypothesis to be Tested	Rationale Based on Analogue Studies
C-6 Hydroxyl Group	Acetylation to form 6-acetoxycedrodorin	Tests the importance of the C-6 hydroxyl as a hydrogen bond donor.	Acetylation of hydroxyl groups in other limonoids has been shown to modulate activity. scribd.com
C-6 Hydroxyl Group	Oxidation to a C-6 ketone	Determines if a carbonyl at C-6 is tolerated and how it alters activity.	The presence of ketones in the A-ring is common and influential in other limonoids like azadiradione. mdpi.com
Furan Ring	Oxidation or reduction of the furan ring	Confirms the necessity of the intact furan ring for biological activity.	Modification of the furan ring in gedunin and other limonoids typically leads to loss of activity. researchgate.net
C-14 Hydroxyl Group	Esterification or removal	Probes the role of the tertiary hydroxyl in binding and conformation.	The dense oxygenation pattern is key to the activity of many complex natural products.

These targeted modifications would systematically map the functional landscape of the cedrodorin molecule, revealing which substituents are essential for its activity and which can be altered to potentially enhance its properties.

In Silico Modeling and Computational Approaches for SAR Prediction (e.g., QSAR, Molecular Docking)

In modern drug discovery, in silico (computational) methods are used to accelerate the understanding of SAR, predict the activity of new compounds, and minimize the need for extensive synthesis and testing. nih.govpatheon.compatheon.com These approaches include Quantitative Structure-Activity Relationship (QSAR) modeling and molecular docking.

Quantitative Structure-Activity Relationship (QSAR): QSAR is a computational modeling method that aims to find a statistically significant correlation between the chemical properties of a series of compounds and their biological activity. mdpi.comconicet.gov.ar A QSAR model is built using a 'training set' of molecules with known activities. frontiersin.org Once validated, the model can predict the activity of new, untested compounds based solely on their calculated structural descriptors. mdpi.comfrontiersin.org For a series of cedrodorin analogues, a QSAR study could identify key physicochemical properties (like hydrophobicity, electronic properties, and steric factors) that govern biological potency.

Molecular Docking: Molecular docking is a computational technique that predicts the preferred orientation of a molecule (ligand) when bound to a specific protein target. paperswithcode.commdpi.com This method helps visualize the interactions, such as hydrogen bonds and hydrophobic contacts, between the ligand and the active site of the protein. nih.gov One study has noted the use of molecular docking to investigate compounds including cedrodorin. researchgate.net In a typical docking study, the 3D structure of cedrodorin would be placed into the binding site of a relevant biological target. The software then calculates the most stable binding pose and estimates the binding affinity. This information is invaluable for explaining observed biological activity at a molecular level and for designing new derivatives with improved binding. mdpi.com For example, docking could reveal that the C-6 hydroxyl of cedrodorin forms a critical hydrogen bond with an amino acid residue in the target's active site, explaining why its modification alters activity.

The integration of these computational tools allows for a more rational and efficient exploration of the SAR of complex molecules like cedrodorin, guiding synthetic efforts toward more promising candidates. patheon.com

Comparative SAR Studies with Other Limonoids from Cedrela and Meliaceae

Key comparisons include:

Cedrodorin vs. Gedunin: Gedunin is a well-studied limonoid with significant antimalarial and anticancer activities. uvm.edu Unlike cedrodorin, gedunin has an enone system in its A-ring. The fact that both are biologically active suggests that different A-ring configurations are permissible, but the core B, C, and D rings, along with the furan moiety, represent a conserved pharmacophore.

Cedrodorin vs. Cedrelone (B224078): Cedrelone, another limonoid from the Cedrela genus, has a different A-ring structure featuring a 5,6-enol-7-one system. mdpi.com Comparing the activities of cedrodorin and cedrelone can help elucidate the influence of A-ring modifications on biological endpoints like insecticidal activity. researchgate.net

Compound Name	Plant Source (Example)	Key Structural Features	Reported Biological Activity (Example)
Cedrodorin	Cedrela tonduzii, C. odorata researchgate.net	Mexicanolide; 3β,8β-epoxy-A-ring; C-6 and C-14 hydroxyls researchgate.net	Trypanocidal activity has been investigated for related compounds from Cedrela. nih.gov
Gedunin	Azadirachta indica, Cedrela odorata uvm.edu	Intact limonoid; A-ring enone system	Antimalarial, anticancer uvm.edu
Cedrelone	Cedrela toona	Intact limonoid; 5,6-enol-7-one in A-ring mdpi.com	Insect growth inhibition mdpi.com
Azadiradione	Azadirachta indica	Intact limonoid; A-ring enone; C-7 oxygenation	Antifeedant mdpi.com
Prieurianin	Entandrophragma candolei	A,B-seco limonoid (ring-opened)	Antifeedant scribd.com

Synthetic Chemistry and Derivatization Strategies for Cedrodorin

Challenges and Progress in the Total Synthesis of Complex Limonoids

The total synthesis of complex natural products is a field that continually pushes the boundaries of chemical reactivity and strategic planning. Limonoids, a class of highly oxygenated tetranortriterpenoids, are particularly challenging targets due to their dense and complex molecular structures. chemrxiv.orgillinois.edu The synthesis of these molecules is a significant measure of the state of the art in contemporary synthetic organic chemistry. illinois.edu

Key synthetic challenges posed by complex limonoids include:

A complex polycyclic skeleton: Many limonoids feature a pentacyclic or hexacyclic framework with a fused ring system. chemrxiv.org

Numerous stereocenters: The presence of multiple contiguous stereocenters, including all-carbon quaternary centers, demands a high degree of stereocontrol in synthetic transformations. chemrxiv.org

Dense and diverse functional groups: The structures are often adorned with a variety of functional groups such as enones, esters, ethers, and tetrasubstituted double bonds, which require careful manipulation and protection strategies. chemrxiv.org

Despite these hurdles, significant progress has been made in the total synthesis of several complex limonoids. researchgate.net For instance, a unified and protecting-group-free synthesis of 52 different ring C-seco limonoids was accomplished in 12–23 steps from a commercially available starting material. chemrxiv.org This work showcased strategic bond-forming reactions, including a Diels-Alder reaction, a reductive Heck reaction, and radical cyclizations, to rapidly assemble the complex core structure. chemrxiv.org Another notable achievement is the total synthesis of the limonoid alkaloid xylogranatopyridine B, which features a highly substituted pyridine (B92270) core. nih.gov These examples underscore the evolution of synthetic strategies towards greater efficiency and convergence.

However, a specific total synthesis for Cedrodorin, a compound isolated from Cedrela tonduzii, has not been reported in the scientific literature to date. biosynth.comrngr.net The development of a synthetic route to Cedrodorin would be a significant undertaking, requiring innovative solutions to overcome the aforementioned challenges inherent in limonoid synthesis.

Semisynthesis of Cedrodorin from Readily Available Precursors

Semisynthesis, which involves the chemical modification of a readily available natural product to create a target molecule, offers a more practical alternative to total synthesis for many complex compounds. wikipedia.orggardp.org This approach is particularly advantageous when the starting natural product is structurally complex and can be isolated in large quantities, thereby reducing the number of synthetic steps required. wikipedia.org

The application of semisynthesis is widespread in the production of various pharmaceuticals and has been employed for other complex natural products. gardp.org For example, a pharmacophore-oriented semisynthesis approach was used to create novel anti-SARS-CoV-2 agents by modifying natural compounds. nih.gov In the realm of limonoids, the strategic use of a degraded limonoid as a platform for synthesizing structurally more complex congeners has been proposed as a general approach. researchgate.net

While Cedrela tonduzii is the natural source of Cedrodorin, other related limonoids or precursors might be present in this or other more abundant plant species. biosynth.comresearchgate.net If a structurally related and more accessible natural product could be identified, a semisynthetic route to Cedrodorin could be envisioned. This would likely involve a series of chemical transformations to modify the precursor's structure to match that of Cedrodorin. However, at present, there are no published reports detailing a semisynthetic route to Cedrodorin from any readily available precursors.

Rational Design and Chemical Synthesis of Cedrodorin Derivatives for Enhanced Activity or Stability

The rational design and synthesis of derivatives of a biologically active natural product is a common strategy in medicinal chemistry to improve its therapeutic properties. This can involve modifying the parent structure to enhance its activity, increase its stability, improve its solubility, or reduce potential side effects. uzh.chnih.gov

The synthesis of such derivatives often involves targeting specific functional groups on the natural product for chemical modification. bibliotekanauki.pluobaghdad.edu.iq For instance, new cephalosporin (B10832234) derivatives with cyclic disulfide moieties have been synthesized to enhance their antimicrobial activity. uzh.ch Similarly, derivatives of 4,5,6,7-tetrahydro-benzothiophene have been developed as potent modulators of the retinoic acid receptor-related orphan receptor γt (RORγt). nih.gov

Given that Cedrodorin exhibits insecticidal properties, there is a clear rationale for creating derivatives to potentially enhance this activity or broaden its spectrum of action. biosynth.com A systematic structure-activity relationship (SAR) study, which would require a series of rationally designed derivatives, would be highly desirable. chemrxiv.org Such derivatives could be synthesized by modifying the functional groups present in Cedrodorin, such as the hydroxyl, ester, and ether moieties. biosynth.com However, the scientific literature does not currently contain any reports on the rational design and chemical synthesis of Cedrodorin derivatives for enhanced activity or stability.

Chemoenzymatic Approaches in Cedrodorin Synthesis

Chemoenzymatic synthesis combines the selectivity and efficiency of enzymatic catalysis with the versatility of chemical transformations. beilstein-journals.orgmdpi.com This approach can offer significant advantages, particularly for the synthesis of complex and chiral molecules, by enabling reactions to be carried out under mild conditions with high regio- and stereoselectivity. nih.govrsc.org

The use of enzymes in organic synthesis has expanded significantly, with applications ranging from the production of active pharmaceutical ingredients to the total synthesis of natural products. mdpi.comnih.gov For example, a chemoenzymatic total synthesis of nodulones C and D was achieved using a reductase enzyme for a key stereoselective reduction step. rsc.org In the biosynthesis of some natural products, thioesterase domains have been utilized for late-stage macrocyclization in chemoenzymatic strategies. beilstein-journals.org Furthermore, a highly efficient chemoenzymatic method has been developed for the synthesis of glycosphingolipids. rsc.org

Advanced Analytical Methodologies for Cedrodorin Detection and Quantification

Development and Validation of Chromatographic Methods for Quantitative Analysis

Chromatographic techniques are the cornerstone for the separation, identification, and quantification of complex phytochemicals like Cedrodorin. High-performance liquid chromatography (HPLC) and gas chromatography (GC), often coupled with mass spectrometry (MS), provide the necessary selectivity and sensitivity.

Gas chromatography-mass spectrometry is a powerful technique for analyzing volatile and semi-volatile compounds. In the context of Cedrela tonduzii, GC-MS has been instrumental in characterizing the profile of its essential oils, which are primarily composed of sesquiterpenoids. This analysis involves the hydrodistillation of plant material, typically the bark, to extract the volatile oils, which are then injected into the GC-MS system for separation and identification.

However, Cedrodorin itself is a large, non-volatile tetranortriterpenoid and is therefore not detectable by conventional GC-MS analysis of essential oils. The technique is instead used to identify the volatile compounds that co-occur with Cedrodorin in the plant, providing a "volatile fingerprint" of the species. Studies on C. tonduzii bark oil have identified a rich and varied composition of sesquiterpene hydrocarbons and oxygenated sesquiterpenoids. These analyses reveal that while the qualitative profile can be similar between individual trees, the quantitative amounts of specific compounds can vary significantly.

Table 1: Major Volatile Compounds Identified in Cedrela tonduzii Bark Essential Oil by GC-MS This table presents a summary of major volatile constituents identified in different samples of C. tonduzii bark oil. Note that Cedrodorin is not among these volatile compounds.

Compound	Chemical Class	Relative Abundance (%) - Sample 1	Relative Abundance (%) - Sample 2
α-Selinene	Sesquiterpene Hydrocarbon	32	4
α-Humulene	Sesquiterpene Hydrocarbon	4	34
Germacrene D	Sesquiterpene Hydrocarbon	17	13
β-Caryophyllene	Sesquiterpene Hydrocarbon	2	13
β-Elemene	Sesquiterpene Hydrocarbon	9	7
β-Selinene	Sesquiterpene Hydrocarbon	8	6

For the direct quantification of non-volatile compounds like Cedrodorin, Liquid Chromatography-Mass Spectrometry (LC-MS), particularly tandem mass spectrometry (LC-MS/MS), is the gold standard. waters.comnih.gov This technique offers unparalleled sensitivity and selectivity, making it ideal for detecting trace amounts of the analyte in a complex plant extract. mdpi.com

A typical LC-MS/MS method for Cedrodorin quantification would involve the following steps:

Sample Preparation : An extract is prepared from the relevant plant part (e.g., wood or bark) using a suitable solvent like methanol (B129727) or ethanol. This crude extract may undergo solid-phase extraction (SPE) to remove interfering matrix components and concentrate the limonoids.

Chromatographic Separation : The extract is injected into a high-performance liquid chromatography (HPLC) or ultra-performance liquid chromatography (UPLC) system. Separation is commonly achieved on a reversed-phase column (e.g., C18) using a gradient elution with a mobile phase consisting of water and an organic solvent (e.g., acetonitrile (B52724) or methanol), often with a formic acid additive to improve ionization. scielo.brnih.gov

Mass Spectrometric Detection : The eluent from the chromatography column is introduced into the mass spectrometer, typically using an electrospray ionization (ESI) source in positive ion mode. The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode. In MRM, a specific precursor ion (the molecular ion of Cedrodorin, [M+H]⁺) is selected and fragmented, and then one or more specific product ions are monitored. This two-stage filtering provides exceptional specificity, minimizing interference from other co-eluting compounds. nih.gov

The development of such methods for limonoids has been demonstrated for other species in the Meliaceae family. nih.govresearchgate.netnih.govacs.org These studies establish protocols for the simultaneous quantification of multiple limonoids, which can be adapted for Cedrodorin. nih.govacs.org The creation of an MS/MS spectral library for known limonoids is a critical tool that aids in their accurate identification and quantification in various plant tissues and derived products. researchgate.netnih.gov

Spectrophotometric and Electrochemical Detection Techniques

While LC-MS/MS is highly specific, simpler and more cost-effective methods like spectrophotometry can be valuable for high-throughput screening or routine quality control.

A colorimetric method for the estimation of total limonoids in citrus has been developed, which could be adapted for extracts from Cedrela tonduzii. researchgate.net This method is based on the reaction of the furan (B31954) ring, a characteristic structural feature of limonoids like Cedrodorin, with a chromogenic reagent such as 4-(dimethylamino)benzaldehyde (B131446) (DMAB) under acidic conditions (Ehrlich's reagent). researchgate.netmdpi.com This reaction produces a colored complex whose absorbance can be measured with a spectrophotometer. researchgate.net While this method is less specific than chromatography and measures the total limonoid content rather than Cedrodorin alone, it can serve as a rapid quantitative estimation. researchgate.netmdpi.com

Electrochemical detection is another technique that can be coupled with liquid chromatography. While less common for this class of compounds, its application has been reported for other triterpenoids. For instance, capillary electrophoresis with electrochemical detection has been used to determine triterpenoid (B12794562) saponins. icm.edu.pl The feasibility of this technique for Cedrodorin would depend on the presence of an electrochemically active functional group in its structure that can be oxidized or reduced at a measurable potential.

Metabolomics Approaches for Profiling Cedrodorin and Co-occurring Metabolites in Cedrela tonduzii

Metabolomics aims to comprehensively identify and quantify all small molecules (metabolites) within a biological sample. lcms.cz This approach is particularly useful for understanding the chemical profile of Cedrela tonduzii and placing Cedrodorin within the context of its co-occurring metabolites. LC-MS is a primary platform for metabolomics studies. nih.gov

Recent studies have utilized advanced mass spectrometry techniques for the chemical profiling of Cedrela species. researchgate.net One such method is Direct Analysis in Real Time Time-of-Flight Mass Spectrometry (DART-TOFMS). oup.com This technique allows for the rapid analysis of wood samples with minimal preparation, generating a chemical fingerprint or mass spectrum unique to the sample. oup.com In a study of Bolivian Cedrela species, DART-TOFMS detected over 1000 compounds, and the resulting data was used to differentiate between species with a high degree of accuracy. oup.comglobaltimbertrackingnetwork.org

Furthermore, UPLC-ESI/MSn-based metabolic profiling has been successfully applied to Cedrela odorata, leading to the tentative identification of 55 different metabolites, including flavonoids, terpenes, and tannins. nih.govfrontiersin.org Such untargeted or targeted metabolomics workflows are powerful tools for discovering the full range of compounds present alongside Cedrodorin, investigating their biosynthetic relationships, and identifying chemical markers for quality control and species authentication. nih.govglobaltimbertrackingnetwork.org

Standardization and Quality Control in Analytical Procedures

For any quantitative method to be considered reliable, it must be properly validated and subject to stringent quality control. The validation of an analytical procedure demonstrates that it is suitable for its intended purpose. mdpi.comeuropa.eu According to International Conference on Harmonisation (ICH) guidelines, key validation parameters include specificity, linearity, accuracy, precision, robustness, and the limits of detection (LOD) and quantification (LOQ). mdpi.comeuropa.eunih.gov

Specificity : The ability to assess the analyte unequivocally in the presence of other components. In LC-MS/MS, this is achieved through unique retention times and specific mass transitions.

Linearity : The ability to elicit test results that are directly proportional to the concentration of the analyte. A calibration curve is generated using a series of standards.

Accuracy : The closeness of the test results to the true value. It is often assessed by spike-recovery experiments.

Precision : The degree of agreement among individual tests when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is evaluated at different levels (repeatability, intermediate precision).

Limit of Detection (LOD) : The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

Limit of Quantitation (LOQ) : The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Robustness : A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

For the quality control of herbal materials, the use of well-characterized reference materials is essential for assessing the accuracy and precision of measurements. nih.gov Techniques like Thin-Layer Chromatography (TLC) can also be used to generate a chemical fingerprint for rapid identity and consistency checks of plant extracts. scielo.brnih.gov Establishing reasonable limits for the content of marker compounds like Cedrodorin, for example by using control charts, ensures batch-to-batch consistency of the final product. who.int

Ecological Roles and Chemosystematic Significance of Cedrodorin

Role of Cedrodorin in Cedrela tonduzii Defense Mechanisms Against Herbivory

Limonoids, the class of compounds to which cedrodorin belongs, are well-documented for their insecticidal and antifeedant properties, forming a key component of the defense strategy in Meliaceae plants against herbivory. nih.govnih.govresearchgate.net These compounds can act as feeding deterrents, growth inhibitors, and even display toxic effects on various insect pests. mdpi.com The presence of cedrodorin in Cedrela tonduzii suggests a direct role in protecting the plant from insect damage.

Research on the Cedrela genus has consistently highlighted the insecticidal and antifeedant activities of its constituent limonoids. nih.govsemanticscholar.org While specific studies focusing exclusively on cedrodorin are limited, the known biological activities of related limonoids from Cedrela and other Meliaceae species provide a strong basis for inferring its defensive functions. For instance, extracts from Cedrela species have been shown to reduce the growth of lepidopteran larvae. nih.gov This bioactivity is largely attributed to the complex mixture of limonoids present in the plant tissues.

The defensive role of these compounds is crucial for the survival and fitness of the plant, particularly in tropical and subtropical ecosystems where herbivore pressure is high. nih.gov The production of cedrodorin and other limonoids is an evolutionary adaptation that allows Cedrela tonduzii to thrive in environments with a diverse array of herbivorous insects.

Influence of Environmental Factors on Cedrodorin Production and Accumulation

The biosynthesis and accumulation of plant secondary metabolites, including limonoids like cedrodorin, are significantly influenced by a variety of environmental factors. These factors can modulate the plant's investment in chemical defenses, leading to variations in the concentration and composition of these compounds within and between plant populations.

Environmental stressors, both abiotic and biotic, are known to trigger changes in the production of secondary metabolites. frontiersin.org For instance, factors such as light intensity, water availability, nutrient levels, and soil composition can affect the metabolic pathways responsible for limonoid biosynthesis. frontiersin.org It is plausible that the production of cedrodorin in Cedrela tonduzii is upregulated in response to increased herbivore pressure or other environmental challenges, as a means of enhancing the plant's defensive capabilities.

While specific research on the environmental regulation of cedrodorin production is not extensively documented, general principles of plant chemical ecology suggest that its concentration in Cedrela tonduzii is not static. Fluctuations in environmental conditions likely lead to a dynamic chemical profile, which in turn can influence the plant's interactions with herbivores and other organisms in its ecosystem.

Chemotaxonomic Significance of Cedrodorin and Related Limonoids in the Meliaceae Family

The structural diversity of limonoids within the Meliaceae family makes them valuable markers for chemotaxonomy, aiding in the classification and differentiation of various genera and species. nih.govacs.org The presence and specific types of limonoids can provide insights into the phylogenetic relationships between different members of this family. mdpi.com

The genus Cedrela, for example, is characterized by the presence of specific types of limonoids, which helps to distinguish it from the closely related genus Toona. nih.govmdpi.com Knowledge of the chemical constituents of Cedrela species, including the identification of compounds like cedrodorin, is therefore important for resolving taxonomic ambiguities. nih.gov The constant presence of certain skeletal arrangements in the limonoids of Cedrela serves as a chemophenetic marker for the genus. researchgate.net

The study of the distribution of limonoids such as cedrodorin within Cedrela tonduzii and related species contributes to a more comprehensive understanding of the evolutionary history and systematic classification of the Meliaceae family.

Interactions of Cedrodorin with Other Biotic and Abiotic Factors in the Ecosystem

Beyond its direct role in herbivore defense, cedrodorin, as a secondary metabolite, is likely involved in a broader range of ecological interactions. Plant secondary metabolites can mediate interactions with a variety of organisms, including pollinators, pathogens, and symbiotic microbes. frontiersin.org They can also influence soil chemistry and nutrient cycling through processes like allelopathy. frontiersin.orgmdpi.com

The intricate web of interactions mediated by cedrodorin highlights the complexity of chemical ecology in forest ecosystems. Understanding these interactions is essential for a complete picture of the ecological role of Cedrela tonduzii and the functional significance of its chemical diversity.

Future Directions and Emerging Research Perspectives on Cedrodorin

Integration of Omics Technologies (Genomics, Transcriptomics, Proteomics) for Deeper Mechanistic Insights

The biosynthetic pathway of complex terpenoids like Cedrodorin is intricate and remains largely uncharacterized. Omics technologies offer a powerful, holistic approach to unravel the genetic and molecular machinery behind its production and function. nrfhh.commdpi.com While research directly on Cedrela tonduzii is nascent, studies on related limonoid-producing plants, such as Azadirachta indica (Neem), provide a clear roadmap. nrfhh.com

Genomics will be foundational, with the sequencing of the Cedrela tonduzii genome enabling the identification of a complete catalogue of genes. This genomic blueprint is the first step to pinpointing candidate genes involved in the limonoid biosynthetic pathway, such as those encoding for oxidosqualene cyclases (OSCs), cytochrome P450 monooxygenases (CYP450s), and various transferases that build the complex Cedrodorin scaffold. researchgate.netwikipedia.org

Transcriptomics , through RNA sequencing of different plant tissues (leaves, bark, seeds) and at various developmental stages, can reveal where and when these candidate genes are expressed. wikipedia.org By correlating gene expression levels with Cedrodorin accumulation, researchers can identify the key enzymatic players. For instance, high expression of a specific CYP450 gene in young, herbivore-vulnerable leaves that also show high Cedrodorin content would strongly implicate that gene in the pathway. mdpi.com

Proteomics and Metabolomics provide the functional context to the genetic information. Proteomics can confirm the presence and abundance of the biosynthetic enzymes, while metabolomics can map the accumulation of Cedrodorin and its precursor molecules. researchgate.net Integrated multi-omics analysis can create a comprehensive model of how Cedrela tonduzii synthesizes this complex molecule, paving the way for metabolic engineering. Furthermore, these technologies can be applied to understand Cedrodorin's mechanism of action by identifying the proteins and metabolic pathways in target organisms that are altered upon exposure. wikipedia.orgresearchgate.net

Omics Technology	Application in Cedrodorin Research	Potential Insights
Genomics	Whole-genome sequencing of Cedrela tonduzii.	Identification of gene families (OSCs, CYP450s) involved in triterpenoid (B12794562) synthesis.
Transcriptomics	RNA-Seq of different tissues and developmental stages.	Pinpointing specific genes highly expressed during Cedrodorin accumulation.
Proteomics	Analysis of protein expression in relevant tissues.	Confirmation of biosynthetic enzyme presence and identification of protein targets.
Metabolomics	Profiling of metabolites across tissues and conditions.	Mapping the biosynthetic pathway and understanding metabolic responses to Cedrodorin.

Exploration of Novel Molecular Targets and Pathways for Biological Activities

The known biological activities of limonoids from the Cedrela genus—spanning insecticidal, antifeedant, antimalarial, and anti-inflammatory effects—strongly suggest that Cedrodorin possesses a rich and underexplored pharmacology. dpi.qld.gov.aurngr.net Future research must move beyond preliminary observations to identify the specific molecular targets and signaling pathways through which Cedrodorin exerts its effects.

A primary avenue of investigation is its potential as an anticancer agent . Other limonoids have been shown to induce apoptosis (programmed cell death) and autophagy in cancer cell lines. rngr.net Research should focus on screening Cedrodorin against various cancer cell types to determine its efficacy. Subsequent mechanistic studies could investigate its impact on key cancer-related pathways, such as the PI3K/Akt/mTOR signaling cascade, or its ability to induce cellular stress by increasing reactive oxygen species (ROS). rngr.netpjoes.com

The anti-inflammatory potential of Cedrodorin is another promising area. Inflammation is a key factor in numerous chronic diseases. acs.org Studies could explore Cedrodorin's ability to inhibit pro-inflammatory enzymes like cyclooxygenases (COX) or to suppress inflammatory signaling pathways, such as the nuclear factor-kappa B (NF-κB) pathway, which is a master regulator of the inflammatory response. pesticidestewardship.org

Furthermore, given the antimalarial and trypanocidal activities reported for other Cedrela compounds, Cedrodorin should be investigated as a potential antiparasitic agent . dpi.qld.gov.aurngr.net This would involve identifying specific and essential enzymes or proteins within parasites like Plasmodium falciparum that are inhibited by the compound. High-throughput screening and molecular docking studies could accelerate the discovery of such novel targets. ahdb.org.uk

Potential Biological Activity	Novel Molecular Targets/Pathways for Exploration
Anticancer	PI3K/Akt/mTOR pathway, induction of Reactive Oxygen Species (ROS), Caspases (apoptosis), LC3-II (autophagy). rngr.netpjoes.comwikipedia.org
Anti-inflammatory	Cyclooxygenase (COX) enzymes, NF-κB signaling pathway, pro-inflammatory cytokines (e.g., TNF-α, IL-6). acs.orgpesticidestewardship.org
Antiparasitic	Parasite-specific enzymes (e.g., kinases, proteases), Heat Shock Protein 90 (Hsp90). dpi.qld.gov.aupeercommunityjournal.org
Insecticidal	Ecdysone (B1671078) receptors, juvenile hormone regulation, cytochrome oxidase-related proteins. nih.gov

Development of Sustainable Biotechnological Approaches for Cedrodorin Production

Relying on the extraction of Cedrodorin from Cedrela tonduzii trees is inherently unsustainable, limited by slow growth, geographical constraints, and ecological impact. The complex structure of limonoids makes their complete chemical synthesis exceptionally difficult and commercially unviable. nrfhh.com Therefore, biotechnology offers the most promising path toward sustainable and scalable production.

Metabolic engineering in microbial hosts is a leading strategy. Once the biosynthetic genes for Cedrodorin are identified via omics, they can be transferred into well-characterized microbes like the yeast Saccharomyces cerevisiae or Yarrowia lipolytica. nih.govspeciesconnect.com These microbial "cell factories" can be optimized through synthetic biology tools to efficiently convert simple sugars into Cedrodorin, offering a controlled, scalable, and sustainable production platform. wikipedia.org

Another powerful approach is heterologous expression in plants . The entire multi-gene pathway for Cedrodorin could be reconstructed in a fast-growing host plant, such as Nicotiana benthamiana. This method has been successfully used to produce other complex terpenoids and serves as a "plant factory" that uses sunlight and CO₂ as primary inputs. wikipedia.org

Plant cell and tissue culture of Cedrela tonduzii offers a more direct biotechnological route. Establishing suspension cell cultures could enable the production of Cedrodorin in controlled bioreactors, independent of climate and geographical location. researchgate.net Furthermore, the screening and cultivation of endophytic fungi residing within Cedrela tonduzii tissues presents an intriguing possibility. acs.org Endophytes are known to produce a vast array of bioactive compounds, sometimes including those also made by their host plant. entomologyjournals.com Isolating an endophyte capable of synthesizing Cedrodorin could lead to a novel fermentation-based production method.

Advanced Ecological Studies on the Co-evolutionary Aspects of Cedrodorin

Limonoids are central to the chemical defense strategies of Meliaceae plants, shaping their interactions with herbivores in a classic co-evolutionary "arms race." researchgate.net Cedrodorin's known antifeedant properties are a key element of this dynamic. nih.gov Advanced ecological studies can provide profound insights into its functional role and the evolutionary pressures that shaped its existence.

A critical area of research is the interaction between Cedrela species and their specialist herbivores, most notably the mahogany shoot borer, Hypsipyla grandella. researchgate.netresearchgate.net This pest is a major economic problem for Meliaceae plantations. Future research should investigate the specific dose-dependent effects of Cedrodorin on Hypsipyla larval development, feeding behavior, and survival. Such studies could determine if Cedrodorin is a primary driver of resistance in certain Cedrela species.

Furthermore, understanding the mechanisms of insect resistance to Cedrodorin is crucial. ahdb.org.uk Specialist herbivores may have evolved detoxification mechanisms, such as enhanced activity of metabolic enzymes (e.g., cytochrome P450s, esterases) that can break down the compound. pjoes.comnih.gov Comparative transcriptomics of insects fed on diets with and without Cedrodorin could reveal the upregulation of these detoxification genes. Alternatively, insects could evolve target-site insensitivity, where the protein that Cedrodorin binds to is mutated, reducing its effect. pjoes.comahdb.org.uk Identifying these resistance mechanisms is vital for developing durable pest management strategies.

These ecological and evolutionary studies will not only illuminate the natural function of Cedrodorin but also inform its potential application in agriculture as a botanical insecticide, ensuring its deployment is both effective and sustainable in the face of insect adaptation. nrfhh.com